Cas no 141-63-9 (Dodecamethylpentasiloxane)

• Product Name: Dodecamethylpentasiloxane
• CAS No: 141-63-9
• MF: C₁₂H₃₆O₄Si₅
• MW: 384.83934879303
• MDL: MFCD00039795
• CID: 139884
• PubChem ID: 24868328
• Update Time: 2026-05-14

Dodecamethylpentasiloxane Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane,1,1,1,3,3,5,5,7,7,9,9,9-dodecamethyl-
• Dodecamethyl Pentasiloxane
• bis[[dimethyl(trimethylsilyloxy)silyl]oxy]-dimethylsilane
• dodecamethyl-pentasiloxane
• DC 200 Fluid 2
• KF 96L2CS
• Penta(dimethylsiloxane)
• dodecamethyl-pentasiloxan
• Pentasiloxane, dodecamethyl-
• Dodecamethylnonanepentasiloxane
• 1,1,1,3,3,5,5,7,7,9,9,9-Dodecamethylpentasiloxane
• Dodecamethylpentasiloxane
• Dodecamethylpentasiloxane,97%
• Pentasiloxane, 1,1,1,3,3,5,5,7,7,9,9,9-dodecamethyl-
• 0QDQ2VQ5YJ
• Dodecamethylpentasiloxane,

• MDL： MFCD00039795
• Inchi： 1S/C12H36O4Si5/c1-17(2,3)13-19(7,8)15-21(11,12)16-20(9,10)14-18(4,5)6/h1-12H3
• InChI Key： FBZANXDWQAVSTQ-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1792965

Computed Properties

• Exact Mass: 384.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless and slightly odorous transparent liquid
• Density: 0.875 g/mL at 25 °C(lit.)
• Melting Point: -81°C(lit.)
• Boiling Point: 229°C(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.392(lit.)
• PSA: 36.92000
• LogP: 4.82800
• Solubility: Slightly soluble in water
• Merck: 3404
• Vapor Pressure: <1 mmHg ( 20 °C)

Dodecamethylpentasiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：SB0970000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents